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Introduction
Dichlone (2,3-dichloro-1,4-naphthoquinone) is a quinone-class fungicide and algaecide.[1] It

has been utilized in agricultural applications for fruits, vegetables, and field crops, as well as for

controlling blue-green algae.[1][2] Understanding the fundamental physical and chemical

properties of Dichlone is crucial for its application, environmental fate assessment, and for

researchers exploring its potential in drug development, particularly given its activity as a DNA

methylation inhibitor and an inducer of oxidative stress. This technical guide provides an in-

depth overview of Dichlone's core physical and chemical characteristics, detailed experimental

methodologies for their determination, and a visualization of its known signaling pathways.

Physical and Chemical Properties
Dichlone is a yellow crystalline solid.[3] The following tables summarize its key quantitative

physical and chemical properties.

Table 1: Physical Properties of Dichlone
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Property Value Source(s)

Molecular Formula C₁₀H₄Cl₂O₂ [3][4]

Molecular Weight 227.04 g/mol [3][4]

Melting Point 193 - 197 °C (379.4 - 386.6 °F) [2][3][4]

Boiling Point
275 °C (527 °F) at 2 mmHg;

Sublimes
[2][3][4]

Vapor Pressure 1.1 x 10⁻⁶ mmHg at 25 °C [3]

Appearance
Golden yellow needles or

leaflets from alcohol
[3]

Table 2: Chemical Properties and Solubility of Dichlone
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Property Value Source(s)

CAS Number 117-80-6 [4]

Water Solubility 0.1 mg/L at 25 °C [3]

Solubility in Organic Solvents

- Approx. 4% in xylene and o-

dichlorobenzene- Moderately

soluble in acetone, ether, and

benzene

[3]

Octanol-Water Partition

Coefficient (Log P)
3.25 [3]

Stability

Stable in dry state to light and

heat. In solution, slowly

decomposed by light. Stable in

acidic media, hydrolyzed by

alkalis.

[3]

Reactivity

Reacts with strong oxidizing

agents. As a halogenated

ketone, it can be reactive with

many acids and bases.

[3]

Decomposition

Emits toxic fumes of chlorine

when heated to

decomposition.

Photodegradation in the

presence of cyanidin leads to

stepwise dechlorination.

[5]

Experimental Protocols
The following sections detail the methodologies for determining the key physical and chemical

properties of Dichlone.

Melting Point Determination
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The melting point of Dichlone can be determined using the Thiele tube method or a Melting

Point Apparatus (e.g., Mel-Temp).

Principle: A small, finely powdered sample of the crystalline solid is heated slowly and

uniformly. The temperature at which the substance begins to melt and the temperature at which

it becomes completely liquid are recorded as the melting point range. A narrow melting point

range is indicative of a pure substance.

Procedure (Thiele Tube Method):

A small amount of dry, powdered Dichlone is packed into a capillary tube, sealed at one

end.

The capillary tube is attached to a thermometer, ensuring the sample is level with the

thermometer bulb.

The assembly is suspended in a Thiele tube containing a high-boiling point oil (e.g., mineral

oil or silicone oil).

The side arm of the Thiele tube is gently heated with a Bunsen burner or a micro-burner. The

design of the tube facilitates the circulation of the oil, ensuring uniform heating.

The temperature is raised at a rate of 1-2 °C per minute as the melting point is approached.

The temperature at which the first drop of liquid appears and the temperature at which the

entire solid has melted are recorded.

Boiling Point Determination
As Dichlone sublimes, its boiling point is determined under reduced pressure. The distillation

method or a modified Thiele tube method can be employed.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals

the external pressure. For solids that sublime or decompose at atmospheric pressure, the

boiling point is determined at a reduced pressure.

Procedure (Distillation Method at Reduced Pressure):
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A small sample of Dichlone is placed in a distillation flask.

The apparatus is connected to a vacuum source, and the pressure is reduced to the desired

level (e.g., 2 mmHg).

The flask is heated gently.

The temperature of the vapor that distills and condenses is recorded as the boiling point at

that specific pressure.

Water Solubility Determination
The shake-flask method is a standard procedure for determining the water solubility of

sparingly soluble substances like Dichlone.

Principle: An excess amount of the solid is equilibrated with water at a constant temperature.

The concentration of the dissolved substance in the aqueous phase is then determined

analytically.

Procedure:

An excess amount of Dichlone is added to a flask containing purified water.

The flask is sealed and agitated (e.g., in a shaker bath) at a constant temperature (e.g., 25

°C) for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

After equilibration, the mixture is allowed to stand to let undissolved particles settle.

A sample of the aqueous phase is carefully removed, ensuring no solid particles are included

(centrifugation or filtration may be necessary).

The concentration of Dichlone in the water sample is determined using a suitable analytical

technique, such as High-Performance Liquid Chromatography (HPLC) with UV detection.

Octanol-Water Partition Coefficient (Log P)
Determination
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The shake-flask method is the classical method for determining the octanol-water partition

coefficient. Alternatively, Reverse-Phase High-Performance Liquid Chromatography (RP-

HPLC) can be used as a reliable estimation method.

Principle (Shake-Flask Method): The compound is dissolved in a mixture of n-octanol and

water. After equilibration, the concentration of the compound in each phase is measured. The

partition coefficient (P) is the ratio of the concentration in the octanol phase to the concentration

in the aqueous phase. Log P is the logarithm of this ratio.

Procedure (Shake-Flask Method):

A known amount of Dichlone is dissolved in either n-octanol or water.

The solution is placed in a separatory funnel with the other solvent (water or n-octanol,

respectively). Both solvents should be pre-saturated with each other.

The funnel is shaken vigorously for a set period to allow for partitioning and then left to stand

for the phases to separate completely.

Samples are taken from both the n-octanol and the aqueous layers.

The concentration of Dichlone in each sample is determined by a suitable analytical

method, such as UV-Vis spectroscopy or HPLC.

The partition coefficient is calculated as P = [Concentration in octanol] / [Concentration in

water].

Vapor Pressure Determination
Given the low vapor pressure of Dichlone, methods such as the gas saturation method or the

effusion method (Knudsen cell) are appropriate, as described in OECD Guideline 104.

Principle (Gas Saturation Method): A stream of inert gas is passed through or over the

substance at a known flow rate, slow enough to ensure saturation of the gas with the

substance's vapor. The amount of substance transported by the gas is determined, and from

this, the vapor pressure is calculated.

Procedure (Gas Saturation Method):
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A sample of Dichlone is placed in a thermostatically controlled chamber.

A slow, controlled stream of an inert gas (e.g., nitrogen or argon) is passed over the sample.

The gas, now saturated with Dichlone vapor, is passed through a trap (e.g., a sorbent tube)

that collects the Dichlone.

The amount of Dichlone collected in the trap is quantified using an analytical technique like

Gas Chromatography (GC) or HPLC.

The vapor pressure is calculated based on the volume of gas passed and the amount of

substance collected.

Chemical Stability and Photodegradation
Chemical Stability: The chemical stability of Dichlone is assessed by subjecting it to various

conditions as outlined in guidelines such as those from the OECD or EMA.

Procedure:

Samples of Dichlone are stored under controlled conditions of temperature and humidity

(e.g., 25°C/60% RH, 40°C/75% RH).

The stability in aqueous solutions is tested at different pH values (e.g., acidic, neutral, and

alkaline).

At specified time intervals, samples are withdrawn and analyzed for the amount of remaining

Dichlone and the formation of degradation products using a stability-indicating HPLC

method.

Photodegradation: Photodegradation studies are conducted to determine the effect of light on

the stability of Dichlone.

Procedure:

Solutions of Dichlone in a photochemically inert solvent or thin films on a solid support are

exposed to a light source that mimics natural sunlight (e.g., a xenon lamp).
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Control samples are kept in the dark under the same temperature conditions.

At various time points, the concentration of Dichlone and any major photodegradants are

analyzed by HPLC.

The photodegradation pathway can be elucidated by identifying the structures of the

degradation products, for instance, through LC-MS/MS. Studies have shown that in the

presence of cyanidin, Dichlone undergoes stepwise photoreductive dechlorination.[5]

Signaling Pathways and Mechanisms of Action
Dichlone exerts its biological effects through at least two distinct mechanisms: inhibition of

DNA methylation and induction of oxidative stress.

DNA Methylation Inhibition
Dichlone has been identified as a potent inhibitor of the DNA methyltransferase 3A/3L

(DNMT3A/3L) catalytic complex. DNA methylation is a crucial epigenetic mechanism that

regulates gene expression. By inhibiting DNMT3A, Dichlone can lead to the demethylation of

DNA, potentially reactivating silenced genes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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